Cas no 75072-07-0 (S-(Trifluoroacetyl)-4-mercaptotoluene)

S-(Trifluoroacetyl)-4-mercaptotoluene structure
75072-07-0 structure
Product Name:S-(Trifluoroacetyl)-4-mercaptotoluene
CAS No:75072-07-0
MF:C9H7F3OS
MW:220.211491823196
CID:557863
PubChem ID:2782430
Update Time:2025-04-19

S-(Trifluoroacetyl)-4-mercaptotoluene Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid,2,2,2-trifluoro-, S-(4-methylphenyl) ester
    • S-(4-methylphenyl) 2,2,2-trifluoroethanethioate
    • S-(TRIFLUOROACETYL)-4-MERCAPTOTOLUENE
    • S-(TRIFLUOROACETYL)-P-MERCAPTOTOLUENE
    • PC3388
    • p-tolyl thiotrifluoroacetate
    • S-(4-Methylphenyl) trifluoroethanethioate
    • 2,2,2-trifluoro-1-[(4-methylphenyl)sulfanyl]ethan-1-one
    • S-p-tolyl 2,2,2-trifluoroethanethioate
    • FT-0641552
    • p-Thiocresol, S-trifluoroacetyl-
    • S-(p-tolyl) 2,2,2-trifluoroethanethioate
    • A838318
    • 75072-07-0
    • DTXSID30382083
    • AKOS025310457
    • 4-[(Trifluoroacetyl)thio]toluene
    • PS-7859
    • S-(Trifluoroacetyl)-4-mercaptotoluene
    • Inchi: 1S/C9H7F3OS/c1-6-2-4-7(5-3-6)14-8(13)9(10,11)12/h2-5H,1H3
    • InChI Key: UTLCXQRJYGDYOK-UHFFFAOYSA-N
    • SMILES: S(C(C(F)(F)F)=O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 220.01700
  • Monoisotopic Mass: 220.01697050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 3.17600

S-(Trifluoroacetyl)-4-mercaptotoluene Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

S-(Trifluoroacetyl)-4-mercaptotoluene Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

S-(Trifluoroacetyl)-4-mercaptotoluene Pricemore >>

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